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Compound of Interest

Compound Name: 1,2-Dihydrotetrazete

Cat. No.: B15165008

A Note on Dihydrotetrazetes: Comprehensive scientific literature on the specific class of
compounds known as "dihydrotetrazetes" is not readily available. It is possible that this term is
either highly specialized or refers to a theoretical structure with limited experimental data.
Therefore, this document focuses on analogous, well-researched, high-nitrogen heterocyclic
compounds with significant potential in materials science, namely dihydroxylammonium 5,5'-
bistetrazole-1,1'-diolate (TKX-50) and dihydrazine tetranitroethide. These compounds
exemplify the properties and applications sought after in advanced energetic materials.

Application Notes: High-Nitrogen Materials in
Advanced Applications

High-nitrogen compounds are a class of energetic materials that derive their energy from the
large positive heats of formation associated with the abundance of nitrogen-nitrogen bonds.[1]
[2] Upon decomposition, these materials release a large volume of nitrogen gas (N2), a highly
stable and environmentally benign product.[3] This characteristic makes them attractive for a
range of applications where high performance, clean decomposition products, and reduced
smoke signatures are desirable.

1. Advanced Explosives:

High-nitrogen materials like TKX-50 are being explored as replacements for conventional
explosives such as RDX and HMX.[4] TKX-50 exhibits a remarkable combination of high
detonation performance, comparable to HMX, and significantly lower sensitivity to impact and
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friction, similar to RDX.[4][5] This favorable performance-to-sensitivity ratio enhances safety
during handling, transport, and deployment. Dihydrazine tetranitroethide also shows promise
as a high-performance explosive, with a high crystal density and impressive detonation velocity
and pressure that exceed those of RDX.[6][7][8]

2. Propellant Formulations:

The high nitrogen content and clean decomposition of these materials are advantageous for
solid rocket propellant formulations.[9] They can increase the specific impulse of propellants
while producing minimal smoke, which is crucial for "low signature" applications.[2] Theoretical
evaluations of TKX-50 as a propellant ingredient indicate a higher specific impulse compared to
formulations based on HMX and CL-20.[9] Dihydrazine tetranitroethide is also considered a
promising additive for propellants.[6][7][8]

3. Gas Generants:

The rapid and efficient production of large volumes of nitrogen gas makes these compounds
suitable for use in gas generants for applications such as automotive airbags and fire
suppression systems.[2] The generation of non-toxic and inert nitrogen gas is a key advantage
in these safety-critical devices.

Quantitative Data of Selected High-Nitrogen
Energetic Materials

The following table summarizes key performance parameters for TKX-50 and dihydrazine
tetranitroethide, with the widely used explosive RDX included for comparison.
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Dihydroxylammoni

um 5,5'- Dihydrazine RDX (for
Property . . . .
bistetrazole-1,1'- tetranitroethide comparison)
diolate (TKX-50)
Density (g cm™3) 1.918[10] 1.81[6][7][8] 1.82

] Positive (characteristic ~ Positive (characteristic
Heat of Formation (kJ

) of high-nitrogen of high-nitrogen +61.5
mol~

compounds) compounds)
Detonation Velocity (m

)y 9698[10] 9508[6][71[8] 8750

-
Detonation Pressure

42.4[10] 37.9[6][71[8] 34.0
(GPa)
Impact Sensitivity (J) 20[10] 1.25[11] 7.4
Friction Sensitivity (N)  120[10] 34[11] 120

Experimental Protocols

Caution: The synthesis of energetic materials should only be undertaken by trained
professionals in a properly equipped laboratory with appropriate safety measures in place.
These materials are sensitive to shock, friction, and electrostatic discharge.

Protocol 1: Synthesis of Dihydroxylammonium 5,5’-
bistetrazole-1,1'-diolate (TKX-50)

This protocol is based on the synthesis route described in the literature.[12]
Materials:

» Dichloroglyoxime

e Sodium azide (NaNs)

e N-Methyl-2-pyrrolidone (NMP)
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Hydrochloric acid (HCI), gaseous

Sodium hydroxide (NaOH)

Hydroxylammonium chloride (NHsOHCI)

Diethyl ether

Water

Procedure:

e Synthesis of Diazidoglyoxime:

[e]

Dissolve dichloroglyoxime in NMP at room temperature.

Cool the solution to 0 °C.

[e]

o

Slowly add sodium azide (NaNs).

[¢]

Stir the mixture at 0 °C for 40 minutes. Sodium chloride will precipitate.

o Cyclization to 5,5 -Bistetrazole-1,1"-diol:

o Suspend the diazidoglyoxime intermediate in diethyl ether.

o Bubble gaseous HCI through the suspension at 0-5 °C for 2 hours.

o Seal the flask and stir at room temperature overnight.

e Formation of the Disodium Salt:

o Evaporate the diethyl ether and excess HCI.

o Add water and evaporate again to ensure complete removal of HCI.

o Dissolve the residue in 2M NaOH. The disodium salt of 5,5 -bistetrazole-1,1"-diol will
precipitate.
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o Heat the mixture to reflux and then cool to allow for maximum precipitation.

o Synthesis of TKX-50:

o Isolate the disodium salt by filtration.

o

Dissolve the salt in a minimal amount of boiling water.

[¢]

Add a concentrated aqueous solution of hydroxylammonium chloride.

[¢]

TKX-50 will precipitate from the solution.

[e]

Isolate the product by suction filtration, wash with cold water, and air dry.

Protocol 2: Synthesis of Dihydrazine tetranitroethide

This protocol is based on the synthesis route described in the literature.[6]

Materials:

Dipotassium tetranitroethide

Dichloromethane (CHzCl2)

Concentrated sulfuric acid (H2S0a)

Hydrazine hydrate (N2Ha-H20)

Procedure:

o Preparation of Tetranitroethylene Solution:

o Suspend dipotassium tetranitroethide in dichloromethane in a reaction vessel.
o Cool the suspension to -40 °C.

o Slowly add concentrated sulfuric acid while maintaining the temperature at -40 °C and stir
for 1 hour.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9054708/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15165008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

o Quickly separate the organic layer (dichloromethane solution of tetranitroethylene) using a
separating funnel.

o Synthesis of Dihydrazine tetranitroethide:

[¢]

Maintain the tetranitroethylene solution at -40 °C.

[e]

Add hydrazine hydrate dropwise to the solution.

o

Ayellow precipitate of dihydrazine tetranitroethide will form.

[¢]

Collect the precipitate by suction filtration.

Visualizations
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Caption: Synthesis pathway for TKX-50.
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Caption: Synthesis of dihydrazine tetranitroethide.
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Caption: General workflow for energetic materials research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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